2/'-deoxy-2/'-methyleneadenosine
2/'-deoxy-2/'-methyleneadenosine
Brand Name:
Vulcanchem
CAS No.:
104409-41-8
VCID:
VC0019970
InChI:
InChI=1S/C11H13N5O3/c1-5-8(18)6(2-17)19-11(5)16-4-15-7-9(12)13-3-14-10(7)16/h3-4,6,8,11,17-18H,1-2H2,(H2,12,13,14)/t6-,8+,11-/m1/s1
SMILES:
C=C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O
Molecular Formula:
C11H13N5O3
Molecular Weight:
263.25 g/mol
2/'-deoxy-2/'-methyleneadenosine
CAS No.: 104409-41-8
Main Products
VCID: VC0019970
Molecular Formula: C11H13N5O3
Molecular Weight: 263.25 g/mol
| CAS No. | 104409-41-8 |
|---|---|
| Product Name | 2/'-deoxy-2/'-methyleneadenosine |
| Molecular Formula | C11H13N5O3 |
| Molecular Weight | 263.25 g/mol |
| IUPAC Name | (2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-methylideneoxolan-3-ol |
| Standard InChI | InChI=1S/C11H13N5O3/c1-5-8(18)6(2-17)19-11(5)16-4-15-7-9(12)13-3-14-10(7)16/h3-4,6,8,11,17-18H,1-2H2,(H2,12,13,14)/t6-,8+,11-/m1/s1 |
| Standard InChIKey | JGQTWRGPSIKPOT-CDOJRTKCSA-N |
| Isomeric SMILES | C=C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)CO)O |
| SMILES | C=C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O |
| Canonical SMILES | C=C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O |
| Synonyms | 2'-deoxy-2'-methyleneadenosine MdAdo |
| PubChem Compound | 175972 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume